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Compound of Interest

Compound Name: Ditridecyl phthalate

Cat. No.: B1670788 Get Quote

Introduction
Ditridecyl phthalate (DTDP), a high molecular weight ortho-phthalate ester, is a widely utilized

plasticizer in the manufacturing of various polymer-based products, including plastics, coatings,

and cosmetics. Its primary function is to enhance the flexibility, durability, and transparency of

these materials.[1] Due to its prevalence and potential for human exposure, the accurate

quantification of DTDP in diverse matrices is of paramount importance for quality control, safety

assessment, and regulatory compliance. This application note provides detailed protocols for

the use of ditridecyl phthalate as a reference standard in analytical chemistry, catering to the

needs of researchers, scientists, and drug development professionals.

Physicochemical Properties
A well-characterized reference standard is fundamental to achieving accurate and reproducible

analytical results. The key physicochemical properties of ditridecyl phthalate are summarized

in the table below.
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Property Value Reference

Chemical Name
1,2-Benzenedicarboxylic acid,

1,2-ditridecyl ester
[2]

Synonyms
Di-n-tridecyl phthalate, Phthalic

acid ditridecyl ester
[1][2]

CAS Number 119-06-2 [2]

Molecular Formula C₃₄H₅₈O₄ [2]

Molecular Weight 530.82 g/mol [2]

Appearance
White to Off-White Waxy Solid

or Colorless Liquid
[1][2]

Melting Point -36.9 °C to -37 °C [3][4]

Boiling Point 530.14 °C (estimated) [4]

Solubility

Slightly soluble in Chloroform

and DMSO. Water solubility:

0.34 mg/L at 24 °C.

[2][4]

Purity (as a reference

standard)
≥98.0% (HPLC)

Analytical Applications
Ditridecyl phthalate serves as a crucial reference standard for the quantification of this

analyte in a variety of sample matrices, including:

Food and Beverages: To monitor for migration from packaging materials.

Environmental Samples: For the analysis of soil, water, and air to assess environmental

contamination.

Consumer Products: Including toys, cosmetics, and personal care items to ensure

compliance with safety regulations.
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Polymer Materials: For quality control and characterization of plastics and other polymers.

Experimental Protocols
The following sections provide detailed protocols for the quantitative analysis of ditridecyl
phthalate using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance

Liquid Chromatography (HPLC).

Sample Preparation from Polymer Matrices
Accurate quantification of DTDP in polymer matrices requires an efficient extraction method to

isolate the analyte from the bulk material.

Protocol: Ultrasonic Extraction

Sample Preparation: Reduce the polymer sample to a small particle size by cutting or

grinding.

Weighing: Accurately weigh approximately 1 gram of the homogenized sample into a glass

extraction vessel.

Solvent Addition: Add 20 mL of a suitable organic solvent such as hexane or a

hexane/acetone mixture.

Extraction: Place the vessel in an ultrasonic bath and extract for 30 minutes.

Filtration: Filter the extract through a 0.45 µm PTFE syringe filter to remove any particulate

matter.

Concentration: If necessary, concentrate the extract under a gentle stream of nitrogen to a

final volume of 1 mL.

Analysis: The extract is now ready for GC-MS or HPLC analysis.
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GC-MS or HPLC Analysis
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Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol
GC-MS is a highly sensitive and selective technique for the analysis of volatile and semi-

volatile compounds like DTDP.

Instrumentation and Conditions:
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Parameter Setting

Gas Chromatograph Agilent 8890 GC or equivalent

Mass Spectrometer Agilent 5977B MSD or equivalent

Column
J&W Scientific DB-5MS (30 m x 250 µm x 0.25

µm) or equivalent

Carrier Gas Helium at a constant flow of 1.157 mL/min

Inlet Temperature 290 °C

Injection Mode Pulsed Splitless (25 psi until 0.5 min)

Injection Volume 1 µL

Oven Temperature Program

Initial 40 °C for 2 min, ramp at 10 °C/min to 100

°C, then ramp at 25 °C/min to 320 °C and hold

for 5 min

MS Source Temperature 230 °C

MS Quadrupole Temperature 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Scan Range m/z 50-600

Solvent Delay 5 minutes

Data Analysis:

Quantification is typically performed using an external standard calibration curve. A stock

solution of the ditridecyl phthalate reference standard is prepared in a suitable solvent (e.g.,

hexane) and serially diluted to create a series of calibration standards.
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High-Performance Liquid Chromatography (HPLC)
Protocol
HPLC with UV detection is a robust and widely used method for the analysis of phthalates.

Instrumentation and Conditions:
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Parameter Setting

HPLC System Agilent 1290 Infinity II or equivalent

Detector Diode Array Detector (DAD) or UV-Vis Detector

Column
Newcrom R1 reverse-phase column (4.6 x 150

mm, 5 µm) or equivalent C18 column

Mobile Phase
Isocratic elution with Acetonitrile:Water (90:10

v/v) with 0.1% Phosphoric Acid

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength 225 nm

Data Analysis:

Similar to the GC-MS method, quantification is achieved by constructing a calibration curve

from a series of external standards prepared from a stock solution of the ditridecyl phthalate
reference standard.
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Conclusion
The protocols outlined in this application note provide a comprehensive framework for the

accurate and reliable quantification of ditridecyl phthalate using a certified reference

standard. Adherence to these methodologies will enable researchers, scientists, and drug

development professionals to generate high-quality data for a wide range of applications, from

quality control of consumer products to environmental monitoring and safety assessments. The

use of a well-characterized reference standard, such as the one described, is essential for

ensuring the validity and comparability of analytical results across different laboratories and

studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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